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Cat. No.: B1607041

Get Quote

In the landscape of chemical research and pharmaceutical development, precision is

paramount. Among the fundamental physicochemical properties of a compound, its molecular

weight stands as a cornerstone of its identity. This guide provides a comprehensive technical

overview of the molecular weight of ethyltriphenyltin (C₂₀H₂₀Sn), an organotin compound

utilized in organic synthesis.[1] An accurate understanding of this parameter is critical for

stoichiometric calculations in reaction chemistry, characterization, and quality control, and for

interpreting analytical data ranging from mass spectrometry to chromatography.

This document moves beyond a simple statement of value, delving into the theoretical

calculation based on isotopic abundances, and outlining the empirical methodologies for its

verification. The protocols and explanations herein are designed to provide researchers with

the causal logic behind experimental choices, ensuring a self-validating system of analysis.

Section 1: Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Ethyltriphenyltin's molecular formula is C₂₀H₂₀Sn.[2][3][4] The calculation relies on the
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standard atomic weights of carbon, hydrogen, and tin, which are weighted averages of the

masses of their natural isotopes.

The standard atomic weights as provided by the International Union of Pure and Applied

Chemistry (IUPAC) and reflected in major chemical databases are:

Carbon (C): 12.011 u[5][6]

Hydrogen (H): 1.008 u[5][7][8]

Tin (Sn): 118.710 u[5][9][10][11]

The calculation is as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Sn atoms × Atomic weight of Sn)

= (20 × 12.011 u) + (20 × 1.008 u) + (1 × 118.710 u) = 240.22 u + 20.16 u + 118.710 u =

379.09 u

Therefore, the molar mass of ethyltriphenyltin is 379.09 g/mol . This value is consistent with

data from various chemical information sources.[1][3][4]

Data Presentation: Core Properties
A summary of essential quantitative data for ethyltriphenyltin provides necessary context for

its analysis.
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Property Value Source

Molecular Formula C₂₀H₂₀Sn PubChem[2]

Calculated Molar Mass 379.09 g/mol (Calculated)

CAS Number 5424-25-9 ChemicalBook, PubChem[2][4]

Appearance White crystalline solid ChemBK[1]

Boiling Point ~409.9 °C at 760 mmHg ChemBK, Chemsrc[1][3]

Exact Mass 380.058703 Da PubChem[2]

Note: The exact mass is the monoisotopic mass, calculated using the mass of the most

abundant isotope of each element (e.g., ¹²C, ¹H, and in this case, likely ¹²⁰Sn). It is the value

observed in high-resolution mass spectrometry.

Section 2: Experimental Verification of Molecular
Weight
While theoretical calculation provides a precise value, empirical verification is a cornerstone of

scientific integrity. Mass spectrometry is the primary technique for determining the molecular

weight of a compound directly.

Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry (MS) ionizes molecules and separates the

resulting ions based on their mass-to-charge ratio (m/z).[12] For ethyltriphenyltin, observing

the molecular ion peak (M⁺) provides direct confirmation of its molecular weight.[12] A crucial

aspect of analyzing organotin compounds is observing the characteristic isotopic pattern of tin.

Tin has ten stable isotopes, the most abundant being ¹²⁰Sn (32.6%), ¹¹⁸Sn (24.2%), and ¹¹⁶Sn

(14.5%).[10] This results in a distinctive cluster of peaks for the molecular ion and any tin-

containing fragments, which serves as an unmistakable signature for the compound's presence

and composition.
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Sample Preparation

Gas Chromatography (GC)

Mass Spectrometry (MS)

Data Analysis

1. Dissolve Ethyltriphenyltin
in Volatile Solvent
(e.g., Isooctane)

2. Inject Sample into GC

3. Vaporization & Separation
in GC Column

4. Eluent Ionization
(e.g., Electron Impact)

5. Mass Analyzer
Separates Ions by m/z

6. Ion Detection

7. Identify Molecular Ion Peak (M⁺)
& Tin Isotopic Pattern

Click to download full resolution via product page

Caption: Workflow for ethyltriphenyltin analysis via GC-MS.
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This protocol is a self-validating system; successful identification relies on the combination of

retention time, the molecular ion peak, and the correct isotopic distribution.

Standard Preparation: Accurately weigh approximately 1 mg of ethyltriphenyltin and

dissolve it in 1 mL of a high-purity volatile solvent like isooctane or dichloromethane to create

a 1 mg/mL stock solution. Prepare a working standard of ~10 µg/mL via serial dilution.

Instrumentation Setup (Typical Parameters):

GC Inlet: Set to 250°C, splitless mode.

Column: Use a standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Oven Program: Start at 100°C, hold for 1 minute, then ramp to 300°C at a rate of

20°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Setup:

Ion Source: Electron Impact (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: 50-500 m/z.

Injection & Acquisition: Inject 1 µL of the working standard into the GC-MS system and begin

data acquisition.

Data Analysis:

Examine the total ion chromatogram to find the peak corresponding to ethyltriphenyltin.

Analyze the mass spectrum of this peak.
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Trustworthiness Check: The spectrum must exhibit a cluster of peaks corresponding to the

molecular ion (C₂₀H₂₀Sn⁺). Look for signals around m/z 380 (for ¹²⁰Sn), 378 (for ¹¹⁸Sn),

376 (for ¹¹⁶Sn), etc., with relative intensities matching the natural abundance of tin

isotopes.

Also, look for a prominent fragment corresponding to the loss of the ethyl group (M-29),

which would result in the triphenyltin cation [Sn(C₆H₅)₃]⁺. This fragment would appear as

an isotopic cluster around m/z 351.[2][13]

Section 3: Structural Confirmation via NMR
Spectroscopy
While MS confirms molecular weight, Nuclear Magnetic Resonance (NMR) spectroscopy

validates the molecular structure, thereby confirming the atomic composition used in the weight

calculation.

Expertise & Experience: For ethyltriphenyltin, ¹H NMR should show signals for both the

aromatic protons of the phenyl groups and the aliphatic protons of the ethyl group, with specific

splitting patterns (a quartet and a triplet for the ethyl group) and integration values (a ratio of

15:5, simplifying to 3:1 for phenyl vs. ethyl protons). ¹³C NMR would confirm the number of

unique carbon environments. Furthermore, ¹¹⁹Sn NMR would produce a characteristic chemical

shift indicative of a tetra-coordinated tin atom.
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Proposed Structure: Ethyltriphenyltin

Expected NMR Spectra

Validation

Sn(CH₂CH₃)(C₆H₅)₃

¹H NMR:
- Phenyl Multiplets (~7-8 ppm)

- Ethyl Quartet (~1-2 ppm)
- Ethyl Triplet (~1-2 ppm)

- Integration Ratio (15:2:3)

¹³C NMR:
- Phenyl Carbons
- Ethyl Carbons

¹¹⁹Sn NMR:
- Single Peak in

Tetraorganotin Region

Data Confirms Structure,
Validating the Formula C₂₀H₂₀Sn

Click to download full resolution via product page

Caption: Logical flow from structure to NMR data validation.

Sample Preparation: Dissolve 5-10 mg of ethyltriphenyltin in approximately 0.7 mL of

deuterated chloroform (CDCl₃).

Data Acquisition: Acquire ¹H, ¹³C, and ¹¹⁹Sn spectra on a standard NMR spectrometer (e.g.,

400 MHz).

Data Analysis:

¹H Spectrum: Confirm the presence of aromatic multiplets and the characteristic quartet

and triplet of the ethyl group. Verify that the integration ratios of these signals are correct.

¹³C Spectrum: Identify the aromatic carbon signals and the two distinct aliphatic carbon

signals for the ethyl group.
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¹¹⁹Sn Spectrum: Observe a single resonance at the chemical shift expected for a tetra-

substituted organotin compound.

Trustworthiness Check: The combination of all three spectra must be fully consistent with

the proposed structure. Any deviation would invalidate the assumed molecular formula

and, by extension, the calculated molecular weight.

Conclusion
The molecular weight of ethyltriphenyltin (C₂₀H₂₀Sn) is a fundamental constant, determined

through both theoretical calculation and empirical measurement. Based on the standard atomic

weights of its constituent elements, its calculated molar mass is 379.09 g/mol . This value is

rigorously verified using mass spectrometry, which identifies the molecular ion and its

characteristic tin isotopic pattern, and is further supported by NMR spectroscopy, which

confirms the underlying atomic arrangement. The robust agreement between calculation and

multi-faceted experimental data provides high confidence in this value, a critical requirement for

any quantitative application in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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